Cas no 1343356-34-2 (2-amino-4,5-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile)

• Product Name: 2-amino-4,5-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• CAS No: 1343356-34-2
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• MDL: MFCD20408781
• CID: 4590710
• PubChem ID: 64774114
• Update Time: 2025-10-31

2-amino-4,5-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4,5-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile

• MDL： MFCD20408781
• Inchi： 1S/C11H14N2S/c1-6-3-4-9-10(7(6)2)8(5-12)11(13)14-9/h6-7H,3-4,13H2,1-2H3
• InChI Key： DHTPZYJOIMPIQC-UHFFFAOYSA-N
• SMILES： C12CCC(C)C(C)C=1C(C#N)=C(N)S2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on 2-amino-4,5-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile

Comprehensive Overview of 2-Amino-4,5-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile (CAS No. 1343356-34-2)

2-Amino-4,5-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile (CAS No. 1343356-34-2) is a heterocyclic organic compound with significant potential in pharmaceutical and material science applications. This compound, often abbreviated for convenience, belongs to the benzothiophene family, a class of molecules known for their diverse biological activities and industrial utility. The presence of both amino and carbonitrile functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for benzothiophene derivatives has surged due to their role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly focusing on 2-amino-4,5-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile as a key building block for novel therapeutics. Its unique structural features, including the tetrahydrobenzothiophene core, contribute to its stability and reactivity, making it a valuable candidate for further chemical modifications.

The synthesis of 2-amino-4,5-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed reactions have been explored to improve yield and purity. These methods align with the growing trend of green chemistry, which emphasizes efficiency and environmental sustainability in chemical production.

From an analytical perspective, CAS No. 1343356-34-2 is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These tools ensure the compound meets the stringent quality standards required for pharmaceutical applications. The compound's solubility, melting point, and stability under various conditions are also critical parameters studied by researchers.

One of the most discussed topics in the scientific community is the potential of benzothiophene-based compounds in addressing antibiotic resistance. 2-Amino-4,5-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile has shown promise in preliminary studies as a scaffold for designing new antimicrobial agents. Its mechanism of action, often linked to enzyme inhibition, is a hot area of research, especially amid rising global health concerns.

Beyond pharmaceuticals, this compound is also explored in material science, particularly in the development of organic semiconductors and photovoltaic materials. The conjugated system in its structure allows for electron delocalization, a property highly sought after in optoelectronic devices. With the push for renewable energy solutions, such applications are gaining traction in both academic and industrial settings.

For those sourcing 2-amino-4,5-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile, it is essential to consider suppliers with robust quality control protocols. Certificates of Analysis (CoA) and compliance with Good Manufacturing Practices (GMP) are critical to ensure the compound's suitability for research or production. Storage conditions, typically in a cool, dry environment, are also vital to maintain its integrity over time.

In summary, CAS No. 1343356-34-2 represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, from drug development to advanced materials, underscore its importance in modern scientific research. As interest in heterocyclic compounds continues to grow, this molecule is poised to play a pivotal role in future innovations.